4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%
Overview
Description
4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, also known as 4-Chloro-3-MSA-PB, is a chemical compound that has been widely used in scientific research and laboratory experiments due to its unique properties. This compound has been found to possess a wide range of biochemical and physiological effects, as well as a variety of applications in scientific research.
Scientific Research Applications
4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB has a wide range of scientific research applications. It has been used in the synthesis of various compounds, such as β-lactamase inhibitors, which are used to study the mechanisms of antibiotic resistance. It has also been used in the synthesis of compounds that can be used as inhibitors of the enzyme cyclooxygenase-2, which is involved in the regulation of inflammation and pain. In addition, 4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB has been used in the synthesis of compounds that can be used as inhibitors of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission.
Mechanism of Action
The mechanism of action of 4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB is not fully understood. However, it is believed that the compound acts by blocking the enzyme cyclooxygenase-2, which is involved in the regulation of inflammation and pain. In addition, it is believed that 4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB may also act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission.
Biochemical and Physiological Effects
4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB has been found to possess a wide range of biochemical and physiological effects. In laboratory studies, the compound has been found to inhibit the activity of cyclooxygenase-2, which is involved in the regulation of inflammation and pain. In addition, 4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB has been found to inhibit the activity of acetylcholinesterase, which is involved in the regulation of neurotransmission. The compound has also been found to possess antioxidant, anti-inflammatory, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB in laboratory experiments is its high purity of 95%. This allows for a more accurate and reproducible results. In addition, the compound is relatively easy to synthesize and can be stored for long periods of time without degradation. However, there are some potential limitations to using 4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB in laboratory experiments. For example, the compound is relatively expensive and may not be suitable for large-scale experiments. In addition, the compound may not be suitable for use in experiments involving animals due to its potential toxicity.
Future Directions
There are a number of potential future directions for 4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB. One potential direction is to explore its potential use as a therapeutic agent. For example, the compound may be useful in the treatment of inflammation, pain, and cancer. In addition, the compound may be useful in the development of new drugs, such as inhibitors of cyclooxygenase-2 and acetylcholinesterase. Finally, further research is needed to better understand the mechanism of action of 4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB and its potential side effects.
Synthesis Methods
4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%SA-PB is synthesized through a three-step reaction process. The first step involves the reaction of 4-chlorobenzoic acid with 3-methylsulfonylaminophenol to form 4-chloro-3-(3-methylsulfonylaminophenyl)benzoic acid. The second step involves the reaction of 4-chloro-3-(3-methylsulfonylaminophenyl)benzoic acid with anhydrous sodium carbonate to form the sodium salt of 4-chloro-3-(3-methylsulfonylaminophenyl)benzoic acid. The third and final step involves the reaction of the sodium salt of 4-chloro-3-(3-methylsulfonylaminophenyl)benzoic acid with acetic acid to form 4-chloro-3-(3-methylsulfonylaminophenyl)benzoic acid with a purity of 95%.
properties
IUPAC Name |
4-chloro-3-[3-(methanesulfonamido)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO4S/c1-21(19,20)16-11-4-2-3-9(7-11)12-8-10(14(17)18)5-6-13(12)15/h2-8,16H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIJCXUGUUAFHJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80692083 |
Source
|
| Record name | 6-Chloro-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80692083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid | |
CAS RN |
1262010-41-2 |
Source
|
| Record name | 6-Chloro-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80692083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
